Cas no 184485-83-4 (1H-Indole-4,7-diamine)
1H-Indole-4,7-diamine structure
Product Name:1H-Indole-4,7-diamine
CAS No:184485-83-4
MF:C8H9N3
MW:147.177160978317
CID:114322
PubChem ID:45078979
Update Time:2025-04-18
1H-Indole-4,7-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-4,7-diamine
- 1H-Indole-4,7-diamine(9CI)
- DTXSID60663630
- TQP0798
- 184485-83-4
- SCHEMBL5271973
-
- Inchi: 1S/C8H9N3/c9-6-1-2-7(10)8-5(6)3-4-11-8/h1-4,11H,9-10H2
- InChI Key: IHUVUGGCPGQVIF-UHFFFAOYSA-N
- SMILES: N1C=CC2C(=CC=C(C1=2)N)N
Computed Properties
- Exact Mass: 147.07977
- Monoisotopic Mass: 147.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- PSA: 67.83
1H-Indole-4,7-diamine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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